Cas no 1428329-80-9 (1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine)

• Product Name: 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine
• CAS No: 1428329-80-9
• MF: C₁₈H₂₈BNO₄S
• MW: 365.295224189758
• MDL: MFCD29919913
• CID: 2503228
• PubChem ID: 90077430
• Update Time: 2025-07-24

1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine
• AMBA00094
• DTGDCKYWMHHVHA-UHFFFAOYSA-N
• AK313536
• 1-methylsulfonyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
• Piperidine,1-(methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• DB-110994
• SB41056
• AKOS027322457
• CS-0176960
• C72680
• SCHEMBL15615746
• MFCD29919913
• C18H28BNO4S
• DS-11928
• 1-METHANESULFONYL-4-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PIPERIDINE
• 1428329-80-9

• MDL： MFCD29919913
• Inchi： 1S/C18H28BNO4S/c1-17(2)18(3,4)24-19(23-17)16-8-6-14(7-9-16)15-10-12-20(13-11-15)25(5,21)22/h6-9,15H,10-13H2,1-5H3
• InChI Key： DTGDCKYWMHHVHA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 365.1832097g/mol
• Monoisotopic Mass: 365.1832097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Boiling Point: 490.3°C at 760 mmHg

1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine

Professional Introduction to Compound with CAS No. 1428329-80-9 and Product Name: 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine

Compound with the CAS number 1428329-80-9 and the product name 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates a piperidine core, which is a well-known pharmacophore in drug design, known for its ability to enhance bioavailability and interact with biological targets effectively.

The presence of a methylsulfonyl group at the 1-position of the piperidine ring introduces a polar moiety that can improve solubility and binding affinity to biological targets. This feature is particularly crucial in drug development, where optimal solubility and interaction with receptors are key factors determining efficacy. Additionally, the 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl substituent adds a boronic acid-like functionality, which is highly relevant in modern medicinal chemistry for facilitating cross-coupling reactions in drug synthesis. This substituent not only enhances the compound's reactivity but also opens up possibilities for further chemical modifications and derivatization.

Recent advancements in the field of pharmaceutical research have highlighted the importance of boronic acid derivatives in developing novel therapeutic agents. Boronic acids are known for their ability to participate in reversible covalent bonding interactions, making them valuable tools in drug discovery and development. The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound's structure is particularly interesting because it provides stability while still allowing for selective reactions that can be exploited in synthetic pathways.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various diseases. The piperidine scaffold is widely used in medicinal chemistry due to its favorable pharmacokinetic properties and its ability to mimic natural amino acids. The combination of the methylsulfonyl group and the tetramethyl-1,3,2-dioxaborolan-2-ylphenyl moiety creates a molecule with multiple interaction points that could enhance binding affinity and selectivity against specific biological targets.

In recent years, there has been growing interest in developing drugs that can modulate protein-protein interactions (PPIs). Piperidine derivatives have shown promise in this area due to their ability to fit into hydrophobic pockets within protein structures. The structural features of 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine make it an excellent candidate for designing PPI modulators. The presence of both polar and non-polar regions allows for optimal interaction with both hydrophobic and hydrophilic residues on protein surfaces.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group requires precise control over reaction conditions to ensure high yield and purity. This aspect underscores the compound's significance as a research tool and a potential lead molecule for further drug development.

From a research perspective, 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine offers a unique platform for exploring new therapeutic strategies. Its structural features make it suitable for targeting a wide range of biological processes without significant off-target effects. This is particularly important in modern drug discovery where selectivity is paramount.

The compound's potential applications extend beyond traditional pharmaceutical uses. It could also be explored as a key intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The versatility of its structure allows chemists to modify various functional groups while maintaining core pharmacophoric elements that contribute to biological activity.

In conclusion, 1-(Methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3，